Cas no 19749-93-0 (2-[(Chloroacetyl)amino]-4-[(ethoxycarbonyl)methyl]thiazole)

• Product Name: 2-[(Chloroacetyl)amino]-4-[(ethoxycarbonyl)methyl]thiazole
• CAS No: 19749-93-0
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• MDL: MFCD00274638
• CID: 233181
• PubChem ID: 470180
• Update Time: 2025-09-26

2-[(Chloroacetyl)amino]-4-[(ethoxycarbonyl)methyl]thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid,2-[(2-chloroacetyl)amino]-, ethyl ester
• Ethyl {2-[(chloroacetyl)amino]-1,3-thiazol-4-yl}acetate
• Ethyl 2-(2-[(2-Chloroacetyl)Amino]-1,3-Thiazol-4-yl)Acetate
• Ethyl 2-(2-chloroacetamido)-4-thiazoleacetate
• ethyl 2-[2-[(2-chloroacetyl)amino]-1,3-thiazol-4-yl]acetate
• 2-[(chloroacetyl)amino]-4-[(ethoxycarbonyl)methyl]thiazole
• 2-chloroacetamido-4-thiazolyl-acetic acid ethyl ester
• 4-carbethoxymethyl-2-[(chloroacetyl)amino]thiazole
• ethyl 2-{2-[(2-chloroacetyl)amino]-1,3-thiazol-4-yl}acetate
• F2158-0037
• TIMTEC-BB SBB003081
• Ethyl 2-(2-chloroacetamido)-4-thiazoleacetat
• 4-Carbethoxymethyl-2-[(.alpha.-haloacyl)amino]thiazole
• ethyl 2-[2-[(2-chloroacetyl)amino]thiazol-4-yl]acetate
• ETHYL (2-((CHLOROACETYL)AMINO)-1,3-THIAZOL-4-YL)ACETATE
• 4-Thiazoleacetic acid, 2-[(chloroacetyl)amino]-, ethyl ester
• ethyl 2-[2-(2-chloroethanoylamino)-1,3-thiazol-4-yl]ethanoate
• OTAVA-BB BB7020310250
• Ethyl 2-(2-chloroacetamido)-4-thiazoleacetate, 98%
• 2-(2-Chloroacetylimino-4-thiazolin-4-yl)-acetic acid ethyl ester
• Ethyl (2-[(chloroacetyl)amino]-1,3-thiazol-4-yl)acetate
• ethyl 2-[2-(2-chloroacetamido)-1,3-thiazol-4-yl]acetate
• ETHYL2-(2-CHLOROACETAMIDO)-4-THIAZOLEACETATE
• 4-Thiazoleacetic acid, 2-[(2-chloroacetyl)amino]-, ethyl ester
• ethyl 2-(2-(2-chloroacetamido)thiazol-4-yl)acetate
• Ethyl (2-[(chloroacetyl)amino]-1,3-thiazol-4-yl)acetate #
• EN300-11888
• MFCD00274638
• VS-03812
• SCHEMBL11180384
• InChI=1/C9H11ClN2O3S/c1-2-15-8(14)3-6-5-16-9(11-6)12-7(13)4-10/h5H,2-4H2,1H3,(H,11,12,13
• AKOS000273511
• 19749-93-0
• Z56893119
• J-012761
• DTXSID70332860
• SCHEMBL6520420
• STK401514
• ALBB-002209
• BBL013397
• 2-[(Chloroacetyl)amino]-4-[(ethoxycarbonyl)methyl]thiazole

• MDL： MFCD00274638
• Inchi： 1S/C9H11ClN2O3S/c1-2-15-8(14)3-6-5-16-9(11-6)12-7(13)4-10/h5H,2-4H2,1H3,(H,11,12,13)
• InChI Key： HIQNYVMHIBFTCT-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(=CS1)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 262.01800
• Monoisotopic Mass: 262.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 96.5A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.413
• Melting Point: 146-148 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.586
• PSA: 96.53000
• LogP: 1.49900
• Solubility: Not determined

2-[(Chloroacetyl)amino]-4-[(ethoxycarbonyl)methyl]thiazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT